Cas no 862574-71-8 (3-(2-chloro-6-fluorophenyl)propanal)

• Product Name: 3-(2-chloro-6-fluorophenyl)propanal
• CAS No: 862574-71-8
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 718439
• PubChem ID: 28276217
• Update Time: 2025-05-24

3-(2-chloro-6-fluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal,2-chloro-6-fluoro-
• 3-(2-CHLORO-6-FLUORO-PHENYL)-PROPIONALDEHYDE
• 3-(2-chloro-6-fluorophenyl)propanal
• 3-(2-chloranyl-6-fluoranyl-phenyl)propanal
• A841593
• 862574-71-8
• DTXSID70651200
• EN300-73473
• ZIHFMCKJCADUMG-UHFFFAOYSA-N
• Z993017832
• SCHEMBL2200019

• MDL： MFCD09028581
• Inchi： 1S/C9H8ClFO/c10-8-4-1-5-9(11)7(8)3-2-6-12/h1,4-6H,2-3H2
• InChI Key： ZIHFMCKJCADUMG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CCC=O)F

Computed Properties

• Exact Mass: 186.025
• Monoisotopic Mass: 186.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.226
• Boiling Point: 234.038 °C at 760 mmHg
• Flash Point: 95.343 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-chloro-6-fluorophenyl)propanal

3-(2-Chloro-6-Fluorophenyl)Propanal: A Comprehensive Overview

3-(2-Chloro-6-Fluorophenyl)Propanal (CAS No. 862574-71-8) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has been extensively studied for its potential applications in drug development and material science. The chemical name of this compound is 3-(2-chloro-6-fluorophenyl)propanal, which reflects its structural composition: a propanal group attached to a phenyl ring substituted with chlorine and fluorine atoms at specific positions.

The molecular formula of 3-(2-chloro-6-fluorophenyl)propanal is C9H7ClFNO, with a molecular weight of approximately 195.65 g/mol. Its structure consists of a benzene ring substituted with chlorine at the 2-position and fluorine at the 6-position, connected to a propanal group (CH₂CH₂CHO). This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of 3-(2-chloro-6-fluorophenyl)propanal in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or cellular pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key players in cancer progression.

In addition to its pharmacological applications, 3-(2-chloro-6-fluorophenyl)propanal has also been investigated for its potential in materials science. Its ability to undergo various condensation reactions makes it a promising candidate for the synthesis of advanced polymers and coatings. A 2023 research article in *Polymer Chemistry* reported that polymers derived from this compound exhibit enhanced thermal stability and mechanical properties, making them suitable for high-performance applications.

The synthesis of 3-(2-chloro-6-fluorophenyl)propanal typically involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the final product. These developments have significantly contributed to the scalability of this compound for industrial applications.

From an analytical standpoint, 3-(2-chloro-6-fluorophenyl)propanal can be characterized using various spectroscopic techniques such as UV-Vis spectroscopy, IR spectroscopy, and NMR spectroscopy. These methods provide critical insights into the compound's structural integrity and purity, ensuring its quality for downstream applications.

In terms of safety and handling, 3-(2-chloro-6-fluorophenyl)propanal should be treated with care due to its reactive nature. Proper personal protective equipment (PPE) should be worn during handling, and storage should be in accordance with standard laboratory protocols to prevent degradation or contamination.

Looking ahead, the continued exploration of 3-(2-chloro-6-fluorophenyl)propanal is expected to unlock new avenues in both therapeutic development and materials innovation. Its versatile structure serves as a foundation for creating complex molecules with tailored functionalities, positioning it as a key player in modern chemical research.